Cas no 1357308-53-2 ((2S)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-4,4-dimethyl-pentanoic acid)

• Product Name: (2S)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-4,4-dimethyl-pentanoic acid
• CAS No: 1357308-53-2
• MF: C₂₃H₂₇NO₄
• MW: 381.46478676796
• CID: 5099859
• Update Time: 2025-10-30

(2S)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-4,4-dimethyl-pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-4,4-dimethylpentanoic acid
• N-Fmoc-N-Methyl-(S)-2-amino-4,4-dimethylpentanoic acid
• Pentanoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]methylamino]-4,4-dimethyl-, (2S)-
• Fmoc-N-Me-beta-tBu-Ala-OH
• (2S)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-4,4-dimethyl-pentanoic acid

• Inchi： 1S/C23H27NO4/c1-23(2,3)13-20(21(25)26)24(4)22(27)28-14-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h5-12,19-20H,13-14H2,1-4H3,(H,25,26)/t20-/m0/s1
• InChI Key： DHNYJKKISLDATB-FQEVSTJZSA-N
• SMILES： C(O)(=O)[C@@H](N(C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)C)CC(C)(C)C

Additional information on (2S)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-4,4-dimethyl-pentanoic acid

Introduction to (2S)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-4,4-dimethyl-pentanoic Acid (CAS No. 1357308-53-2)

(2S)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-4,4-dimethyl-pentanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1357308-53-2, belongs to a class of molecules that exhibit promising properties for use in medicinal chemistry. Its unique structural features, including a chiral center and a fluorenylmethoxycarbonyl (Fmoc) protecting group, make it a valuable intermediate in the synthesis of more complex bioactive molecules.

The significance of this compound lies in its potential applications in the development of novel therapeutic agents. The presence of an Fmoc group is particularly noteworthy, as it is commonly employed in peptide synthesis to protect the amino groups during coupling reactions. This protective group ensures that the peptide chain is synthesized without unwanted side reactions, making it an essential tool in solid-phase peptide synthesis (SPPS). The incorporation of a fluorene moiety into the molecule also adds to its structural complexity and may contribute to its pharmacological properties by influencing solubility, metabolic stability, and binding affinity.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced bioavailability and improved pharmacokinetic profiles. The fluorene ring in (2S)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-4,4-dimethyl-pentanoic acid may play a crucial role in modulating these properties. Studies have shown that fluorine atoms can significantly affect the electronic distribution and steric environment of molecules, leading to improved binding interactions with biological targets. This has made fluorinated compounds increasingly popular in drug design.

The chiral center at the second carbon atom of this compound is another critical feature that warrants further investigation. Chiral molecules are non-superimposable mirror images of each other and can exhibit different biological activities depending on their stereochemistry. The (S)-configuration at this center suggests that this compound may have specific enantioselective interactions with biological targets, which could be exploited for therapeutic purposes. The synthesis and characterization of enantiomerically pure forms of this compound are essential for understanding its potential pharmacological effects.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex chiral molecules like (2S)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-4,4-dimethyl-pentanoic acid. Techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis have made it possible to produce these compounds with high enantiomeric purity. These methods are crucial for ensuring that the final product exhibits the desired biological activity without unwanted side effects from racemic impurities.

The application of computational methods has also played a significant role in the study of this compound. Molecular modeling and computational chemistry techniques can provide insights into the structure-activity relationships (SAR) of bioactive molecules. By simulating the interactions between this compound and potential biological targets, researchers can predict its pharmacological effects and optimize its structure for better performance. These computational approaches are complementary to experimental studies and can accelerate the drug discovery process.

In conclusion, (2S)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-4,4-dimethyl-pentanoic acid represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the presence of an Fmoc group and a fluorene moiety, make it a valuable intermediate in the synthesis of complex bioactive molecules. The chiral center at the second carbon atom adds another layer of complexity that could be exploited for enantioselective drug design. With advancements in synthetic chemistry and computational methods, this compound holds great potential for contributing to the development of novel therapeutic agents.